Cas no 732924-94-6 (4,5-Thiazoledicarboxylicacid, 2-ethyl-)

4,5-Thiazoledicarboxylicacid, 2-ethyl- structure
732924-94-6 structure
Product Name:4,5-Thiazoledicarboxylicacid, 2-ethyl-
CAS No:732924-94-6
MF:C7H7NO4S
MW:201.199780702591
CID:559362
PubChem ID:45094600
Update Time:2025-04-19

4,5-Thiazoledicarboxylicacid, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 4,5-Thiazoledicarboxylicacid, 2-ethyl-
    • 4,5-Thiazoledicarboxylicacid,2-ethyl-(9CI)
    • 2-ethyl-1,3-thiazole-4,5-dicarboxylic acid
    • 732924-94-6
    • SCHEMBL14773411
    • DTXSID60667294
    • Inchi: 1S/C7H7NO4S/c1-2-3-8-4(6(9)10)5(13-3)7(11)12/h2H2,1H3,(H,9,10)(H,11,12)
    • InChI Key: MJEFEBYSSXBLKW-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(C(=O)O)N=C1CC

Computed Properties

  • Exact Mass: 201.00957888g/mol
  • Monoisotopic Mass: 201.00957888g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 116Ų
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